Cas no 125304-86-1 (Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-)
125304-86-1 structure
Product Name:Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-
CAS No:125304-86-1
MF:C19H20O7
MW:360.357906341553
CID:1217861
Update Time:2024-08-02
Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-
- Benzoic acid, 2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-
- 4-O-Demethyldiffractaic acid
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- Inchi: 1S/C19H20O7/c1-8-6-12(20)10(3)17(25-5)15(8)19(24)26-13-7-9(2)14(18(22)23)16(21)11(13)4/h6-7,20-21H,1-5H3,(H,22,23)
- InChI Key: LDUIGKBGAKEQFZ-UHFFFAOYSA-N
- SMILES: COC1C(C(OC2C(C)=C(O)C(C(=O)O)=C(C)C=2)=O)=C(C)C=C(O)C=1C
Computed Properties
- Exact Mass: 360.1209
Experimental Properties
- Density: 1.328±0.06 g/cm3(Predicted)
- Boiling Point: 632.2±55.0 °C(Predicted)
- PSA: 113.29
- pka: 2.67±0.25(Predicted)
Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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